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Compound of Interest

Compound Name: 4-Methylenepiperidine

Cat. No.: B3104435

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 4-
methylenepiperidine and its common salt, 4-methylenepiperidine hydrochloride. The
information is compiled to ensure the safe use of this compound in a laboratory and drug
development setting.

Hazard Identification and Classification

4-Methylenepiperidine and its hydrochloride salt are classified as hazardous chemicals. The
primary hazards include being corrosive, an irritant, and potentially harmful if swallowed.[1] The
GHS classification indicates that it can cause skin irritation, serious eye irritation, and may be
harmful if swallowed.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.

Precautionary Statements:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties

A summary of the available physical and chemical properties for 4-methylenepiperidine and

its hydrochloride salt is provided below.

4- 4-
Property Methylenepiperidin  Methylenepiperidin  Source(s)
e e Hydrochloride
Molecular Formula CeH11N CeH12CIN [2].[1]
Molecular Weight 97.16 g/mol 133.62 g/mol [2],[1]
Physical Form Not specified Solid
Color Not specified White to Off-White [3]
_ _ _ 148-151°C
Melting Point Not available ) [3]
(Sublimates)
N ) Chloroform (Slightly),
Solubility Not available ] [3]
Methanol (Slightly)
Inert atmosphere,
Storage Temperature Not available store in freezer, under  [3]

-20°C

Toxicological Information
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Detailed toxicological data such as LD50 and LC50 values are not readily available in the
provided search results. However, the hazard classifications indicate that 4-
methylenepiperidine is harmful if swallowed and causes skin and eye irritation.[1][4] Chronic
effects have not been reported.[4]

Safe Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with 4-
methylenepiperidine.

Handling:

e Avoid breathing dust, vapor, mist, or gas.[4]

¢ Avoid contact with skin and eyes.[4]

e Use only in a well-ventilated area or under a chemical fume hood.[5][6]

o Wear appropriate personal protective equipment (PPE).[4][5]

e Ground and bond container and receiving equipment to prevent static discharges.[7]
¢ Use non-sparking tools.[7]

Storage:

Store in a cool, dry, well-ventilated place.[4][5]

Keep container tightly closed.[4][5]

For the hydrochloride salt, store in an inert atmosphere and in a freezer at under -20°C.[3]

Incompatible with strong oxidizing agents and strong acids.[4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 4-
methylenepiperidine.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3104435?utm_src=pdf-body
https://www.benchchem.com/product/b3104435?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylenepiperidine-hydrochloride
https://pim-resources.coleparmer.com/sds/79936.pdf
https://pim-resources.coleparmer.com/sds/79936.pdf
https://www.benchchem.com/product/b3104435?utm_src=pdf-body
https://www.benchchem.com/product/b3104435?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/79936.pdf
https://pim-resources.coleparmer.com/sds/79936.pdf
https://www.fishersci.com/store/msds?partNumber=AAL02709AE&productDescription=4-METHYLPIPERIDINE+98%2B%25+100ML&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=MO01153DA&productDescription=%281-METHYL-4-PIPERIDINYL%29+1GR&vendorId=VN00092202&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/79936.pdf
https://www.fishersci.com/store/msds?partNumber=AAL02709AE&productDescription=4-METHYLPIPERIDINE+98%2B%25+100ML&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR8800.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR8800.pdf
https://pim-resources.coleparmer.com/sds/79936.pdf
https://www.fishersci.com/store/msds?partNumber=AAL02709AE&productDescription=4-METHYLPIPERIDINE+98%2B%25+100ML&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/79936.pdf
https://www.fishersci.com/store/msds?partNumber=AAL02709AE&productDescription=4-METHYLPIPERIDINE+98%2B%25+100ML&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62706188.htm
https://pim-resources.coleparmer.com/sds/79936.pdf
https://www.benchchem.com/product/b3104435?utm_src=pdf-body
https://www.benchchem.com/product/b3104435?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3104435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

PPE Type Specifications

Source(s)

) Chemical splash goggles or
Eye/Face Protection )
face shield.

[4]

Appropriate protective gloves
Skin Protection (e.g., nitrile rubber), chemical

apron or coveralls.

[4]

A NIOSH/MSHA approved air-
Respiratory Protection purifying respirator for dusts or

mists.

[4]

First Aid Measures

In case of exposure, immediate action is necessary.
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Exposure Route

First Aid Protocol

Source(s)

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Get

medical aid.

[4]

Skin Contact

Flush skin with plenty of water
for at least 15 minutes while
removing contaminated
clothing and shoes. Get
medical aid if irritation

develops or persists.

[4]

If swallowed, wash out mouth

Ingestion with water. Do NOT induce [4107]
vomiting. Get medical aid.
Remove from exposure to
fresh air immediately. If not

Inhalation breathing, give artificial A7)

respiration. If breathing is
difficult, give oxygen. Get
medical aid.

Experimental Protocols

Detailed experimental protocols for the generation of the safety data presented are not

available in the public domain search results. For specific experimental methodologies, it is

recommended to consult the direct suppliers or manufacturers of the chemical.

Visualizations
Logical Workflow for Safe Handling

The following diagram illustrates a safe handling workflow for 4-methylenepiperidine.
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Caption: Safe handling workflow for 4-methylenepiperidine.
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First Aid Decision-Making Process

This diagram outlines the decision-making process for first aid based on the route of exposure.

Exposure Route Immediate Actions Medical Attention

@

—»| Seek Medical Aid

Flush Eyes with Water Seek Medical Aid

—»| Seek Medical Aid

@ Move to Fresh Air —r Seek Medical Aid

Click to download full resolution via product page

Caption: First aid decision process for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 4-Methylenepiperidine hydrochloride | C6H12CIN | CID 22665826 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 4-Methylenepiperidine | C6H11N | CID 5314658 - PubChem [pubchem.ncbi.nim.nih.gov]
o 3. 4-Methylenepiperidine HCI | 144230-50-2 [chemicalbook.com]

e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

o 5. fishersci.com [fishersci.com]

e 6. fishersci.com [fishersci.com]

e 7. static.cymitquimica.com [static.cymitquimica.com]

 To cite this document: BenchChem. [4-Methylenepiperidine: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3104435#4-methylenepiperidine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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